Cas no 865544-74-7 (N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide)

• Product Name: N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• CAS No: 865544-74-7
• MF: C₁₆H₂₀N₂OS
• MW: 288.407802581787
• CID: 6602275
• PubChem ID: 2104852
• Update Time: 2025-06-09

N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(3-ethyl-2(3H)-benzothiazolylidene)-
• F1381-0881
• N-(3-ethyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide
• 865544-74-7
• AKOS024608342
• (E)-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• N-[(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide

• Inchi： 1S/C16H20N2OS/c1-2-18-13-10-6-7-11-14(13)20-16(18)17-15(19)12-8-4-3-5-9-12/h6-7,10-12H,2-5,8-9H2,1H3
• InChI Key： OJJYJOJEHNZXBQ-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CC)C3=CC=CC=C3S2)=O)CCCCC1

Computed Properties

• Exact Mass: 288.12963444g/mol
• Monoisotopic Mass: 288.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 439.1±28.0 °C(Predicted)
• pka: 0.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

Professional Introduction to Compound with CAS No. 865544-74-7 and Product Name: N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide

The compound identified by the CAS number 865544-74-7 and the product name N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including an amide moiety, an ethyl substituent, and a benzothiazole core, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents. Benzothiazole scaffolds are known for their broad spectrum of biological activities, encompassing antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific configuration of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide, with its conjugated system and cyclohexane ring substitution, enhances its pharmacological potential by influencing its solubility, metabolic stability, and interaction with biological targets.

In particular, the amide group in the molecule plays a crucial role in modulating its bioactivity. Amides are widely recognized for their ability to enhance drug-like properties such as lipophilicity and metabolic stability. The presence of the (2E)-configuration suggests a specific spatial arrangement that may optimize binding affinity to biological receptors. This geometric arrangement is critical for ensuring effective interactions with target proteins, which is a key determinant of a compound's therapeutic efficacy.

The 3-ethyl substituent further contributes to the compound's structural complexity and potential biological activity. Ethyl groups are often incorporated into drug molecules to improve pharmacokinetic profiles by enhancing solubility and reducing lipophilicity. Additionally, ethyl-substituted heterocycles have been shown to exhibit enhanced binding affinity in certain biological assays. The combination of these structural features makes N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide a promising candidate for further investigation in drug discovery.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple targets or pathways simultaneously. The structural features of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide make it a candidate for such multifunctional drug design strategies. For instance, the benzothiazole core can interact with various biological targets, while the amide group can be modified to fine-tune bioactivity against specific diseases.

One area of active investigation is the use of heterocyclic compounds in oncology research. Benzothiazole derivatives have been extensively studied for their potential as anticancer agents due to their ability to inhibit key enzymes involved in cell proliferation and survival. The unique structural features of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide may enable it to interfere with critical signaling pathways in cancer cells, making it a valuable tool for developing novel chemotherapeutic strategies.

Another promising application is in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The ability of benzothiazole derivatives to modulate inflammatory pathways has been well-documented. The compound's amide group may facilitate interactions with inflammatory mediators or signaling molecules, potentially leading to novel anti-inflammatory therapies.

The synthesis and characterization of N-(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclohexanecarboxamide have been refined through advanced synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to construct the complex heterocyclic core efficiently. These synthetic approaches ensure high yields and purity, which are essential for subsequent biological evaluation.

In conclusion,N-(2E)-3-Ethyl - 23-Dihydro - 13-Benzothiazol - 22 - Ylidenecyclohexanecarboxamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its incorporation into drug discovery pipelines holds promise for addressing various diseases through multifunctional drug design strategies. Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for novel therapeutic agents.